1-Bromo-2-cyclopropoxy-3-ethylbenzene
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Description
1-Bromo-2-cyclopropoxy-3-ethylbenzene is a brominated aromatic compound featuring a cyclopropoxy group at the ortho position and an ethyl substituent at the meta position relative to the bromine atom. The cyclopropoxy group introduces steric and electronic effects distinct from other substituents, influencing reactivity and physical properties.
Properties
Molecular Formula |
C11H13BrO |
|---|---|
Molecular Weight |
241.12 g/mol |
IUPAC Name |
1-bromo-2-cyclopropyloxy-3-ethylbenzene |
InChI |
InChI=1S/C11H13BrO/c1-2-8-4-3-5-10(12)11(8)13-9-6-7-9/h3-5,9H,2,6-7H2,1H3 |
InChI Key |
XVZWWCJZWKDTBM-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C(=CC=C1)Br)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-Bromo-2-cyclopropoxy-3-ethylbenzene typically involves a multi-step process. One common method is the bromination of 2-cyclopropoxy-3-ethylbenzene using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the benzene ring .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and automated systems to maintain precise control over reaction conditions.
Chemical Reactions Analysis
Types of Reactions: 1-Bromo-2-cyclopropoxy-3-ethylbenzene can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be replaced by other nucleophiles in nucleophilic aromatic substitution reactions.
Oxidation Reactions: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.
Reduction Reactions: The bromine atom can be reduced to a hydrogen atom using reducing agents like lithium aluminum hydride.
Common Reagents and Conditions:
Nucleophilic Substitution: Sodium methoxide in methanol.
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Major Products Formed:
Substitution: 2-Cyclopropoxy-3-ethylphenol.
Oxidation: 2-Cyclopropoxy-3-ethylbenzoic acid.
Reduction: 2-Cyclopropoxy-3-ethylbenzene.
Scientific Research Applications
1-Bromo-2-cyclopropoxy-3-ethylbenzene has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential as a precursor in the development of pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-Bromo-2-cyclopropoxy-3-ethylbenzene depends on the specific reactions it undergoes. In nucleophilic aromatic substitution, the bromine atom is displaced by a nucleophile, forming a new carbon-nucleophile bond. The cyclopropoxy and ethyl groups can influence the reactivity and selectivity of the compound in these reactions .
Comparison with Similar Compounds
Structural and Functional Group Comparisons
The following table summarizes key structural analogs, highlighting differences in substituents, molecular weights, and physical properties based on the evidence:
Notes:
- Cyclopropoxy vs.
- Ethyl vs. Isopropyl/Chloro : The ethyl group at the meta position offers moderate steric bulk compared to isopropyl (1-Bromo-3-isopropylbenzene) or chloro substituents (1-Bromo-3-chloro-5-fluorobenzene), affecting reaction kinetics in coupling reactions .
- Electronic Effects : The trifluoromethoxy group in 1-Bromo-3-(trifluoromethoxy)benzene is strongly electron-withdrawing, whereas the cyclopropoxy group in the target compound may exhibit weaker electron-donating or -withdrawing behavior depending on conjugation .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
